3-bromo-N-ethyl-1,2,4-thiadiazol-5-amine

• IUPAC Name: 3-bromo-N-ethyl-1,2,4-thiadiazol-5-amine
• InChI: InChI=1S/C4H6BrN3S/c1-2-6-4-7-3(5)8-9-4/h2H2,1H3,(H,6,7,8)
• InChI Key: NTFYFJKSCAJHKZ-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=NS1)Br
• Molecular Formula: C4H6BrN3S
• Molecular Weight: 208.08 g/mol

Description

3-Bromo-N-ethyl-1,2,4-thiadiazol-5-amine (BETD) is a brominated thiadiazole derivative that has been studied for its potential applications in various scientific fields. BETD has been used in various experiments as a reagent, catalyst, and inhibitor, as well as in the synthesis of organic compounds. It has been studied for its potential applications in organic synthesis, biochemistry, and pharmacology.

Scientific Research Applications

3-bromo-N-ethyl-1,2,4-thiadiazol-5-amine has been used in various scientific research applications, including organic synthesis, biochemistry, and pharmacology. In organic synthesis, 3-bromo-N-ethyl-1,2,4-thiadiazol-5-amine has been used as a reagent, catalyst, and inhibitor in the synthesis of various organic compounds. In biochemistry, 3-bromo-N-ethyl-1,2,4-thiadiazol-5-amine has been used to study the effects of bromination on proteins and enzymes. In pharmacology, 3-bromo-N-ethyl-1,2,4-thiadiazol-5-amine has been used as a model compound to study the effects of bromination on drug metabolism and drug action.

Mechanism of Action

The mechanism of action of 3-bromo-N-ethyl-1,2,4-thiadiazol-5-amine is not yet fully understood. However, it is believed that 3-bromo-N-ethyl-1,2,4-thiadiazol-5-amine acts as an inhibitor of enzymes and proteins, and that it may also interact with DNA and RNA. Additionally, 3-bromo-N-ethyl-1,2,4-thiadiazol-5-amine may interact with other cellular components, such as lipids and proteins.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-bromo-N-ethyl-1,2,4-thiadiazol-5-amine are not yet fully understood. However, it is believed that 3-bromo-N-ethyl-1,2,4-thiadiazol-5-amine may have a number of effects on the body, including the inhibition of enzymes and proteins, and the disruption of DNA and RNA. Additionally, 3-bromo-N-ethyl-1,2,4-thiadiazol-5-amine may have effects on the metabolism of drugs, and may have an effect on the absorption, distribution, metabolism, and excretion of drugs.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-bromo-N-ethyl-1,2,4-thiadiazol-5-amine in lab experiments is its low toxicity, which makes it a safe and reliable reagent. Additionally, 3-bromo-N-ethyl-1,2,4-thiadiazol-5-amine is relatively inexpensive and easy to obtain. However, there are some limitations to using 3-bromo-N-ethyl-1,2,4-thiadiazol-5-amine in lab experiments. For example, 3-bromo-N-ethyl-1,2,4-thiadiazol-5-amine may not be suitable for use in experiments that require a high degree of accuracy, such as those involving the synthesis of complex organic compounds. Additionally, 3-bromo-N-ethyl-1,2,4-thiadiazol-5-amine may not be suitable for use in experiments that require a high degree of sensitivity, such as those involving the study of enzyme and protein inhibition.

Future Directions

The potential future directions for 3-bromo-N-ethyl-1,2,4-thiadiazol-5-amine are numerous. Further research into the mechanism of action of 3-bromo-N-ethyl-1,2,4-thiadiazol-5-amine could lead to a better understanding of its effects on enzymes and proteins, as well as its potential applications in drug metabolism and drug action. Additionally, further research into the biochemical and physiological effects of 3-bromo-N-ethyl-1,2,4-thiadiazol-5-amine could lead to a better understanding of its potential effects on the body. Additionally, further research into the advantages and limitations of using 3-bromo-N-ethyl-1,2,4-thiadiazol-5-amine in lab experiments could lead to the development of more efficient and accurate methods for its use. Finally, further research into the synthesis methods for 3-bromo-N-ethyl-1,2,4-thiadiazol-5-amine could lead to the development of more efficient and cost-effective methods for its production.

Synthesis Methods

3-bromo-N-ethyl-1,2,4-thiadiazol-5-amine can be synthesized from the reaction of 1,2,4-thiadiazol-5-amine and bromine in aqueous solution. This reaction is typically carried out at a temperature of 80-85°C for 3-4 hours. The reaction is catalyzed by an acid, such as sulfuric acid, and the resulting product is a white, crystalline solid.